Cas no 1251632-39-9 (N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide)

• Product Name: N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide
• CAS No: 1251632-39-9
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 5824599
• PubChem ID: 49667393
• Update Time: 2025-11-05

N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide
• N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide
• 1-(6-(piperidin-1-yl)pyrimidin-4-yl)-N-(p-tolyl)-1H-imidazole-4-carboxamide
• N~4~-(4-methylphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide
• AKOS021932240
• F3406-9819
• 1251632-39-9

• Inchi： 1S/C20H22N6O/c1-15-5-7-16(8-6-15)24-20(27)17-12-26(14-23-17)19-11-18(21-13-22-19)25-9-3-2-4-10-25/h5-8,11-14H,2-4,9-10H2,1H3,(H,24,27)
• InChI Key： CPYYWYNPIJHOCN-UHFFFAOYSA-N
• SMILES： C1N(C2=CC(N3CCCCC3)=NC=N2)C=C(C(NC2=CC=C(C)C=C2)=O)N=1

Computed Properties

• Exact Mass: 362.18550935g/mol
• Monoisotopic Mass: 362.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide

Introduction to N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide (CAS No. 1251632-39-9)

N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide, identified by its CAS number CAS No. 1251632-39-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide is characterized by its intricate arrangement of heterocyclic rings, which includes an imidazole core, a pyrimidine moiety, and a piperidine side chain. These structural elements contribute to the compound's unique chemical properties and biological interactions. The presence of the 4-methylphenyl group enhances its lipophilicity, while the piperidin-1-yl and pyrimidin-4-yl substituents introduce specific binding sites that can interact with biological targets.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. N-(4-methylphenyl)-1-[6-(piperidin-1-yl)pyrimidin-4-yl]-1H-imidazole-4-carboxamide has emerged as a compound of interest due to its ability to modulate various biological pathways. Its structure suggests that it may have interactions with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The imidazole ring, in particular, is known for its role in many bioactive molecules, often serving as a key pharmacophore.

The synthesis of N-(4-methylphenyl)-1-[6-(piperidin-1-yl)

Ongoing research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in drug design. N-(methylphenyl>methylphenyl])-1-[6-(piperidine ring])-carboxamide exemplifies how modifications at specific positions within the molecule can significantly alter its biological activity. For instance, studies have shown that variations in the piperidine side chain can influence binding affinity to target proteins, thereby affecting the compound's efficacy.

The pharmacological profile of N-(methylphenyl>methylphenyl])-1-[6-(piperidine ring])-carboxamide is being extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed potential inhibitory effects on key enzymes and receptors relevant to various diseases. These findings have prompted further investigation into its therapeutic potential. Preclinical studies are underway to assess its safety profile and pharmacokinetic properties, which are essential steps before considering clinical trials.

The integration of computational chemistry and molecular modeling techniques has played a pivotal role in understanding the interactions between N-(methylphenyl>methylphenyl])-1-[6-(piperidine ring])-carboxamide and biological targets. These tools have enabled researchers to predict binding affinities, identify potential drug-drug interactions, and optimize lead compounds for better efficacy. The use of high-throughput screening (HTS) has also accelerated the discovery process by allowing rapid testing of large libraries of compounds for activity against specific targets.

In conclusion, N-(methylphenyl>methylphenyl])-1-[6-(piperidine ring))-carboxamide (CAS No. 1251632-39) represents a significant advancement in pharmaceutical research. Its complex structure and promising biological activities make it a valuable candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for addressing unmet medical needs.